Cas no 83221-64-1 (2,7-Naphthalenedisulfonicacid,4-amino-3-[[4'-[(8-amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo]-2,2'-disulfo[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-,sodium salt (9CI))

• Product name: 2,7-Naphthalenedisulfonicacid,4-amino-3-[[4'-[(8-amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo]-2,2'-disulfo[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-,sodium salt (9CI)
• CAS No: 83221-64-1
• MF: C₃₂H₁₈N₆O₂₀S₆-₆^.₆[Na+]
• MW: 1136.84232
• CID: 733577
• PubChem ID: 136075864

2,7-Naphthalenedisulfonicacid,4-amino-3-[[4'-[(8-amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo]-2,2'-disulfo[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-amino-3-[[4'-[(8-amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo]-2,2'-disulfo[1,1'-biphenyl]-4-yl]azo]-5-hydroxy-,sodium salt (9CI)
• 4-amino-3-[[4'-[(8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo]-2,2'-disulpho[1,1'-biphenyl]-4-yl]azo]-5-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• hexasodium,(3Z)-4-amino-3-[[4-[4-[(2E)-2-(8-amino-1-oxo-3,6-disulfonatonaphthalen-2-ylidene)hydrazinyl]-2-sulfonatophenyl]-3-sulfonatophenyl]hydrazinylidene]-5-oxonaphthalene-2,7-disulfonate
• 83221-64-1
• 4-Amino-3-((4'-((8-amino-1-hydroxy-3,6-disulpho-2-naphthyl)azo)-2,2'-disulpho(1,1'-biphenyl)-4-yl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-((4'-((8-amino-1-hydroxy-3,6-disulfo-2-naphthalenyl)azo)-2,2'-disulfo(1,1'-biphenyl)-4-yl)azo)-5-hydroxy-, sodium salt
• EINECS 280-242-3

• Inchi： InChI=1S/C32H24N6O20S6.6Na/c33-21-11-17(59(41,42)43)5-13-7-26(64(56,57)58)31(32(40)27(13)21)38-36-16-2-4-20(24(10-16)62(50,51)52)19-3-1-15(9-23(19)61(47,48)49)35-37-30-25(63(53,54)55)8-14-6-18(60(44,45)46)12-22(39)28(14)29(30)34;;;;;;/h1-12,39-40H,33-34H2,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;;;;/q;6*+1/p-6
• InChI Key： JNZKKSADFMMTTO-UHFFFAOYSA-H
• SMILES： C1=CC(=C(C=C1N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])O)N)S(=O)(=O)[O-])C4=C(C=C(C=C4)N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)[O-])S(=O)(=O)[O-])N)O)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1135.8286297g/mol
• Monoisotopic Mass: 1135.8286297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 70
• Rotatable Bond Count: 5
• Complexity: 2380
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 535Ų